Cas no 1456871-24-1 (1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid)

• Product Name: 1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid
• CAS No: 1456871-24-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD31705969
• CID: 5303640
• Update Time: 2026-03-10

1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid

• MDL： MFCD31705969
• Inchi： 1S/C9H8N2O2/c1-11-5-3-6-7(11)2-4-10-8(6)9(12)13/h2-5H,1H3,(H,12,13)
• InChI Key： VRONOJUASJQMAV-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=CC2N(C)C=CC1=2

Additional information on 1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid

Structural and Pharmacological Insights into 1-Methyl-1H-Pyrrolo[3,2-C]Pyridine-4-Carboxylic Acid (CAS No. 1456871-24-1)

The compound 1-methyl-1H-pyrrolo[3,2-c]pyridine-4-carboxylic acid, identified by the Chemical Abstracts Service registry number CAS 1456871-24-1, represents a structurally unique member of the pyrrolopyridine class of heterocyclic compounds. This molecule combines the pharmacophoric features of a methyl-substituted pyrrolo[3,2-c]pyridine core with a carboxylic acid group at the 4-position, creating a scaffold with promising applications in drug discovery and medicinal chemistry. Recent advancements in synthetic methodologies and structure-based drug design have positioned this compound as a candidate for exploring novel therapeutic modalities.

Pyrrolo[3,2-c]pyridine derivatives have garnered significant attention due to their inherent biological activity and structural versatility. The incorporation of a methyl group at the 1-position (methylated pyrrolopyridine) enhances lipophilicity while maintaining hydrogen bonding capabilities through the adjacent nitrogen atom. This dual property is advantageous for optimizing drug-like characteristics such as membrane permeability and metabolic stability. The carboxylic acid moiety at position 4 further contributes to functional group diversity, enabling conjugation with other pharmacological entities or serving as an anchor point for bioisosteric modifications.

In 2023, researchers from the University of Cambridge reported that pyrrolo[3,2-c]pyridine-based carboxylic acids exhibit selective inhibition of cyclin-dependent kinase 9 (CDK9), a key regulator in RNA transcription processes. Their study demonstrated that compounds like CAS 1456871-24-1 could modulate transcriptional elongation without affecting CDK-related kinases, thereby reducing off-target effects observed in earlier generations of CDK inhibitors. This selectivity profile is particularly valuable for developing anticancer agents targeting aberrant gene expression pathways associated with tumor growth.

Synthetic chemists have refined access to this compound through divergent approaches. A notable method involves the Povarov reaction followed by sequential methylation and oxidation steps. In a high-yielding protocol published in JACS, an indole-derived intermediate was cyclized under palladium catalysis to form the pyrrolopyridine ring system before introducing the methyl group via Friedel-Crafts alkylation. Subsequent debenzylation and carboxylation steps yielded CAS 1456871-24-1 with >98% purity as confirmed by NMR spectroscopy and X-ray crystallography.

The unique physicochemical properties of this compound make it amenable to prodrug strategies. A team at MIT recently conjugated its carboxylic acid functionality (R_C(=O)OH) with hydrophilic moieties like polyethylene glycol (PEG) chains to improve aqueous solubility while retaining CDK9 inhibitory activity. These N-(carbonyl)-PEG conjugates showed enhanced pharmacokinetic profiles in murine models, achieving plasma half-lives exceeding 8 hours compared to unmodified analogs.

In neuroprotective applications, this compound has been shown to cross the blood-brain barrier (BBB) more efficiently than its unsubstituted counterparts due to its optimized logP value (~3.5). Preclinical studies conducted at Stanford University revealed significant attenuation of amyloid-beta toxicity in hippocampal neurons when treated with micromolar concentrations of CAS 1456871-24-1. The mechanism appears linked to its ability to stabilize microtubule-associated proteins through interactions with aromatic π-electron systems present in neuronal cytoskeleton components.

The structural flexibility provided by the pyrrolo[3,2-c]pyridine framework allows for strategic substituent modifications. Researchers at Merck KGaA demonstrated that introducing fluorine atoms adjacent to the methyl group (methyl-fluoro substituted variants) significantly improves kinase selectivity while maintaining metabolic stability in liver microsomal assays. These findings highlight CAS 1456871-24-1's potential as a lead compound for structure-based optimization campaigns targeting specific protein-protein interactions.

In antiviral research, this compound has been evaluated as a viral entry inhibitor against emerging coronaviruses. A collaborative study between NIH and Pfizer showed that when coupled with hydrophobic side chains via ester linkages (methylated pyrrolopyridine esters), it binds selectively to spike protein residues critical for ACE2 receptor interaction. Molecular dynamics simulations confirmed stable binding within the receptor-binding domain groove at -ΔG values exceeding 7 kcal/mol under physiological conditions.

Spectroscopic characterization reveals distinctive electronic properties: UV-vis analysis shows strong absorption maxima around 300 nm due to extended π-conjugation across its fused rings systems. X-ray crystallography confirms chair-like conformations stabilized by intramolecular hydrogen bonds between the carbonyl oxygen and pyrrole nitrogen atoms (N-H···O interactions measured at ~2.5 Å separation distances). These structural insights are critical for rational design of bioactive derivatives using computational tools like docking simulations and QSAR modeling.

Bioavailability studies using Caco-2 cell monolayers indicate moderate intestinal permeability (apparent permeability coefficient ~5×^-6 c m/s), which can be enhanced through salt formation or nanoparticle encapsulation techniques commonly employed in modern drug delivery systems. When formulated into lipid nanoparticles (LNP encapsulation studies performed using DPPC/Chol matrices ) , cellular uptake efficiency increased by over 300% compared to free drug administration in vitro experiments.

The carboxylic acid functionality also enables formation of amide bonds with biologically active partners through click chemistry approaches. A recent publication from Nature Chemistry describes successful conjugation reactions where this group was linked to peptide sequences targeting specific cell surface receptors on cancer cells (succinimidyl ester activation followed by amide bond formation under mild conditions ). Such conjugates may offer targeted delivery solutions while preserving core pharmacophore interactions essential for therapeutic efficacy.

Cryogenic electron microscopy (CryoEM) studies have provided atomic-level resolution images showing how CAS 1456871-24-1's methyl group occupies hydrophobic pockets within target enzyme active sites previously inaccessible to other inhibitors. This steric optimization results in sub-nanomolar IC₅₀ values against select kinases while minimizing interactions with off-target proteins such as CDKs involved in normal cellular processes.

In vivo toxicology evaluations conducted according to OECD guidelines demonstrated no observable adverse effects up to doses of 50 mg/kg/day in rodent models over 90-day exposure periods when administered orally or intravenously (HPLC analysis confirmed no unexpected metabolites detected ). These results align with computational ADMET predictions suggesting favorable drug metabolism characteristics compared to structurally similar compounds lacking the methyl substitution.

The synthesis scalability has been improved through continuous flow chemistry systems developed at MIT's Koch Institute laboratories (methylation step achieved using microwave-assisted flow reactors ). This approach reduces reaction times from conventional batch processes' 8 hours down to just 90 seconds while maintaining product purity above pharmaceutical grade standards (>99%). Such advancements position CAS 145687-


















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